Cas no 6266-23-5 (1-(Carboxymethyl)pyridinium chloride)

• Product Name: 1-(Carboxymethyl)pyridinium chloride
• CAS No: 6266-23-5
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 507156
• PubChem ID: 80439
• Update Time: 2025-06-08

1-(Carboxymethyl)pyridinium chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(carboxymethyl)-, chloride (1:1)
• 1-(Carboxymethyl)pyridiniumchloride
• 2-pyridin-1-ium-1-ylacetic acid,chloride
• TRIGONELLINE HYDROCHLORIDE
• 1-carboxymethyl pyridinium chloride
• 1-Carboxymethyl-pyridinium
• 1-Carboxymethyl-pyridinium,Chlorid
• Carboxymethylpyridinium chloride
• chloride
• EINECS 228-434-8
• 1-(Carboxymethyl)pyridinium chloride
• N-Carboxymethylpyridinium chloride
• 1-(carboxymethyl)pyridin-1-ium chloride
• 5EPZ2QC0FQ
• 2-pyridin-1-ium-1-ylacetic acid;chloride
• Pyridinium, 1-(carboxymethyl)-, chloride
• Pyridinium, 1-(carboxymethyl)-, chloride, hydroxide (2:1:1)
• Pyridinium, 1-(carboxymethyl)-, chloride (1:1)
• NS
• Pyridinium, chloride, hydroxide (2:1:1)
• CS-0199189
• UNII-5EPZ2QC0FQ
• AKOS006229864
• Q27261936
• 6266-23-5
• N-(CARBOXYMETHYL)PYRIDINIUM CHLORIDE
• NSC-32867
• PYRIDINE BETAINE MONOHYDROCHLORIDE
• NS00043943
• NSC 32867
• NSC32867
• MFCD00011993
• DTXCID702238
• 1-(carboxymethyl)pyridin-1-iumchloride
• D85775
• SCHEMBL344009
• DTXSID4022238

• MDL： MFCD00011993
• Inchi： 1S/C7H7NO2.ClH/c9-7(10)6-8-4-2-1-3-5-8;/h1-5H,6H2;1H
• InChI Key： FPMXPTIRDWHULR-UHFFFAOYSA-N
• SMILES： [Cl-].OC(C[N+]1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.2

Experimental Properties

• PSA: 41.18000
• LogP: -2.93730

1-(Carboxymethyl)pyridinium chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Carboxymethyl)pyridinium chloride

Recent Advances in the Study of 1-(Carboxymethyl)pyridinium chloride (CAS: 6266-23-5) in Chemical Biology and Pharmaceutical Research

1-(Carboxymethyl)pyridinium chloride (CAS: 6266-23-5) is a quaternary ammonium compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridinium core and carboxymethyl functional group, has been explored for its potential in drug delivery, enzyme inhibition, and as a precursor for more complex bioactive molecules. Recent studies have shed light on its unique physicochemical properties and biological activities, making it a promising candidate for further investigation.

One of the key areas of research involving 1-(Carboxymethyl)pyridinium chloride is its role in drug delivery systems. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a stabilizing agent for peptide-based therapeutics. The study highlighted that the compound's ability to form stable complexes with peptides enhances their bioavailability and reduces degradation in vivo. This finding is particularly relevant for the development of oral peptide drugs, which often face challenges related to poor absorption and rapid enzymatic breakdown.

In addition to its applications in drug delivery, 1-(Carboxymethyl)pyridinium chloride has been investigated for its enzyme inhibitory properties. A recent preprint on *bioRxiv* reported its potent inhibitory effects on certain metalloproteinases, which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The study utilized molecular docking simulations and kinetic assays to elucidate the binding interactions between the compound and the enzyme's active site, providing a structural basis for its inhibitory activity.

Another notable development is the use of 1-(Carboxymethyl)pyridinium chloride as a building block for the synthesis of more complex molecules. A 2022 paper in *Organic Letters* described its utility in the preparation of pyridinium-based ionic liquids, which exhibit tunable solubility and biocompatibility. These ionic liquids have potential applications in green chemistry and as solvents for biocatalytic reactions, offering a sustainable alternative to traditional organic solvents.

Despite these promising findings, challenges remain in the widespread adoption of 1-(Carboxymethyl)pyridinium chloride. For instance, its stability under physiological conditions and potential toxicity profiles require further evaluation. Ongoing research aims to address these issues through structural modifications and formulation optimizations. A collaborative study between academic and industrial researchers, published in *ACS Pharmacology & Translational Science*, is currently exploring the compound's pharmacokinetics and safety in preclinical models.

In conclusion, 1-(Carboxymethyl)pyridinium chloride (CAS: 6266-23-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications in drug delivery, enzyme inhibition, and synthetic chemistry highlight its versatility, while ongoing studies continue to uncover new opportunities and address existing limitations. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics and biomaterials.